Cas no 2708342-33-8 ((1R)-1-Amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride)

• Product Name: (1R)-1-Amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride
• CAS No: 2708342-33-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD32874270
• CID: 5616032
• PubChem ID: 162344106
• Update Time: 2025-05-20

(1R)-1-Amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Y12093
• 2708342-33-8
• (1R)-1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLIC ACID HYDROCHLORIDE
• EN300-33395639
• (1R)-1-Amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride

• MDL： MFCD32874270
• Inchi： 1S/C10H11NO2.ClH/c11-9-5-4-6-7(9)2-1-3-8(6)10(12)13;/h1-3,9H,4-5,11H2,(H,12,13);1H/t9-;/m1./s1
• InChI Key： UPXNRPUNHLFSSX-SBSPUUFOSA-N
• SMILES： Cl.OC(C1=CC=CC2=C1CC[C@H]2N)=O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (1R)-1-Amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride

Introduction to (1R)-1-Amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride (CAS No. 2708342-33-8)

(1R)-1-Amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride, identified by the CAS number 2708342-33-8, is a significant compound in the field of pharmaceutical chemistry and drug development. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The indene core, combined with an amino group and a carboxylic acid moiety, presents a versatile scaffold for the design of novel therapeutic agents.

The compound belongs to the class of heterocyclic amines, which are widely recognized for their biological activity and role in various pharmacological interventions. The presence of the hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in synthetic chemistry and drug formulation. The stereochemistry at the carbon atom in the indene ring, specifically the (1R) configuration, plays a crucial role in determining its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such chiral compounds in drug design. The indene scaffold is particularly interesting because it can be modified in multiple ways to produce derivatives with enhanced binding affinity and selectivity. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymatic targets, including proteases and kinases, which are key players in many disease pathways.

In the realm of drug discovery, (1R)-1-amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride has been explored as a potential lead compound for developing treatments against neurological disorders. The indene ring is known to interact with certain neurotransmitter receptors, making it a suitable candidate for modulating central nervous system activity. Preliminary studies have indicated that this compound may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The carboxylic acid group in the molecule provides a site for further functionalization, allowing chemists to attach various pharmacophores and optimize biological activity. This flexibility has led to the synthesis of numerous derivatives that have been evaluated for their efficacy in preclinical models. Some of these derivatives have shown significant promise in inhibiting inflammatory pathways, which underscores the potential of this scaffold in developing anti-inflammatory drugs.

Moreover, the hydrochloride salt form of this compound ensures better stability and handling properties, which are essential for industrial-scale production and clinical trials. The enhanced solubility profile also facilitates its use in formulation development, where bioavailability is a critical factor. This has made (1R)-1-amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride a favorite among medicinal chemists working on oral and injectable therapies.

Recent research has also delved into the metabolic pathways influenced by this compound. Studies using advanced mass spectrometry techniques have provided insights into how the body processes such molecules, aiding in the design of more effective drugs with improved metabolic stability. Understanding these metabolic interactions is crucial for predicting drug efficacy and minimizing side effects.

The synthesis of (1R)-1-amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is critical for achieving the desired stereochemical outcome. Advances in asymmetric synthesis have made it possible to produce this compound with high yields and purity, facilitating its use in further research and development.

In conclusion, (1R)-1-amino-2,3-dihydro-1H-indene-4-carboxylic acid hydrochloride (CAS No. 2708342-33-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new possibilities for its use in treating various diseases, particularly those involving neurological and inflammatory pathways.